4-(4-Chloro-3-trifluoromethyl-phenyl)-piperidine

• CAS No.: 262272-60-6
• Molecular Formula: C12H13ClF3N
• Molecular Weight: 263.68 g/mol
• IUPAC Name: 4-[4-chloro-3-(trifluoromethyl)phenyl]piperidine
• InChI: InChI=1S/C12H13ClF3N/c13-11-2-1-9(7-10(11)12(14,15)16)8-3-5-17-6-4-8/h1-2,7-8,17H,3-6H2
• InChI Key: CECGTSSOVAKSAO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CC(=C(C=C2)Cl)C(F)(F)F

Description

4-(4-Chloro-3-trifluoromethyl-phenyl)-piperidine is a useful research compound. Its molecular formula is C12H13ClF3N and its molecular weight is 263.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-Benzyl-4-(4-chloro-3-trifluoromethyl-phenyl)-piperidine (1.1 g) in 1,2-dichloroethane (50 ml) was cooled to 0° C. Then α-chloroethyl chloroformate (1.5 g) dissolved in 1,2-dichloroethane (30 ml) was added dropwise at 0° C. The reaction mixture was then brought to reflux for 2 days. The volatiles were evaporated in vacuo and the residue triturated with methanol. The mixture was brought to reflux for 4 hours. The solvent was evaporated to afford the title compound as HCl salt (light brown crystals, 1.0 g) MS m/z (relative intensity, 70 eV) 263 (M+, 34), 262 (22), 83 (22), 57 (60), 56 (bp).